Cas no 1105190-15-5 (2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1105190-15-5
• MF: C₁₄H₁₇N₃O₂S
• MW: 291.368681669235
• MDL: MFCD11986406
• CID: 4680139
• PubChem ID: 33676616
• Update Time: 2025-09-27

2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(hydroxymethyl)-2-mercapto-1H-imidazol-1-yl]-N-(4-methylbenzyl)acetamide
• 2-[5-(hydroxymethyl)-2-sulfanylimidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide

• MDL： MFCD11986406
• Inchi： 1S/C14H17N3O2S/c1-10-2-4-11(5-3-10)6-15-13(19)8-17-12(9-18)7-16-14(17)20/h2-5,7,18H,6,8-9H2,1H3,(H,15,19)(H,16,20)
• InChI Key： UUIHQSVMYWCVQO-UHFFFAOYSA-N
• SMILES： S=C1NC=C(CO)N1CC(NCC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Topological Polar Surface Area: 96.7

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 239℃
• Boiling Point: 642.0±55.0 °C at 760 mmHg
• Flash Point: 342.1±31.5 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide

Comprehensive Overview of 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS No. 1105190-15-5)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, the compound 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide (CAS No. 1105190-15-5) has garnered significant attention due to its unique structural properties and potential therapeutic applications. This imidazole-derived molecule, characterized by its hydroxymethyl and sulfanyl functional groups, is a subject of intense study for its role in modulating biological pathways. Researchers are particularly interested in its acetamide backbone, which is known to enhance bioavailability and target specificity in drug design.

The growing interest in CAS No. 1105190-15-5 aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their ability to interact with specific enzymes or receptors. For instance, the sulfanyl group in its structure may contribute to antioxidant or anti-inflammatory effects, a hot topic in neurodegenerative disease research. Meanwhile, the hydroxymethyl moiety could play a role in improving solubility—a critical factor in drug formulation and oral bioavailability.

From a synthetic chemistry perspective, 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide exemplifies advancements in heterocyclic compound synthesis. Its imidazole ring is a versatile scaffold found in many FDA-approved drugs, such as antifungals and antihypertensives. This has led to increased searches for "imidazole derivatives in drug discovery" and "CAS 1105190-15-5 applications" among chemists. The compound’s 4-methylphenyl component further suggests potential for CYP450 enzyme interactions, a key consideration in drug metabolism studies.

In the context of AI-driven drug discovery, CAS No. 1105190-15-5 is a prime candidate for in silico screening. Computational models often prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity, both of which are evident in this compound. Recent publications highlight its relevance in virtual high-throughput screening (vHTS) pipelines, addressing popular queries like "best small molecules for virtual screening." Additionally, its structural features align with fragment-based drug design (FBDD) strategies, making it a valuable tool for hit-to-lead optimization.

Beyond pharmacology, this compound’s sulfhydryl group (-SH) has implications for bioconjugation techniques—a trending topic in antibody-drug conjugates (ADCs) and proteomics. Laboratories focusing on chemical biology frequently investigate such moieties for protein labeling or crosslinking applications. The hydroxymethyl functionality also opens doors to glycosylation mimicry, a sought-after area in carbohydrate-based therapeutics.

Environmental and green chemistry considerations are another angle where 2-[5-(hydroxymethyl)-2-sulfanyl-1H-imidazol-1-yl]-N-[(4-methylphenyl)methyl]acetamide shines. With rising demand for sustainable synthesis methods, researchers are evaluating its potential as a biodegradable intermediate. The compound’s relatively low ecotoxicity profile (based on preliminary data) makes it a candidate for "green pharmaceutical intermediates"—a frequently searched term among environmental chemists.

In summary, CAS No. 1105190-15-5 represents a multifaceted tool in modern science, bridging drug development, computational chemistry, and bioconjugation. Its structural ingenuity continues to inspire research across disciplines, answering pressing questions in therapeutic targeting and molecular design. As innovation accelerates, this compound will likely remain at the forefront of cutting-edge chemical research.